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Compound of Interest

Compound Name: Trimethylgermanium bromide

Cat. No.: B089813

Trimethylgermanium Bromide 98%: A Guide for
Researchers

For Immediate Release

This application note provides detailed information on the commercial availability, pricing, and
key applications of trimethylgermanium bromide (98% purity) for researchers, scientists, and
professionals in drug development. This document includes a summary of commercial
suppliers, detailed experimental protocols for select applications, and safety and handling
guidelines.

Commercial Suppliers and Pricing

Trimethylgermanium bromide (CAS No. 1066-37-1), with a purity of 98%, is a valuable
reagent in organic synthesis. A survey of commercial suppliers indicates its availability in
research and bulk quantities. Pricing is subject to change and may vary based on the supplier
and quantity ordered. Below is a summary of commercial sources.
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. Product . . . I
Supplier Purity Quantity Price (USD) Availability
Number
Strem
] 30-3050 98+% 1g $74.00 In Stock
Chemicals
59 $283.00 In Stock
Contact for
Ereztech GE6371 98%+
Quote
Sigma- ) ]
_ 211710 98% - Discontinued
Aldrich
BOC Contact for
) 1066-37-1 -
Sciences Quote

Applications in Organic Synthesis

Trimethylgermanium bromide serves as a versatile reagent in various organic
transformations. It is particularly noted for its application in the formation of dienolates from a,3-
unsaturated esters and in methylenecyclopentane annulation reactions. These reactions are
pivotal in the synthesis of complex organic molecules, including natural products and
pharmaceutical intermediates.

Experimental Protocols
Synthesis of Trimethylgermanium Bromide

A general and straightforward method for the laboratory-scale synthesis of
trimethylgermanium bromide involves the reaction of tetramethylgermane with bromine.

Materials:
o Tetramethylgermane
e Bromine

e Anhydrous solvent (e.g., dichloromethane)
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 Inert atmosphere (e.g., nitrogen or argon)
Procedure:

 In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer, a dropping
funnel, and a reflux condenser under an inert atmosphere, dissolve tetramethylgermane in
an anhydrous solvent.

e Cool the solution to 0°C using an ice bath.

e Slowly add a solution of bromine in the same anhydrous solvent to the stirred solution of
tetramethylgermane. The addition should be dropwise to control the exothermic reaction.

» After the complete addition of bromine, allow the reaction mixture to warm to room
temperature and stir for an additional 2-3 hours.

o Monitor the reaction progress by gas chromatography (GC) or thin-layer chromatography
(TLC).

» Upon completion, carefully quench any unreacted bromine with a saturated aqueous solution
of sodium thiosulfate.

o Separate the organic layer, wash it with brine, and dry it over anhydrous magnesium sulfate.
« Filter the drying agent and remove the solvent under reduced pressure.

 Purify the crude product by fractional distillation to obtain pure trimethylgermanium
bromide.

Formation of Germanium Dienolates from q,3-
Unsaturated Esters

Trimethylgermanium bromide can be used to generate germanium dienolates, which are
valuable intermediates for stereoselective alkylation and aldol reactions.

Materials:

e a,B-Unsaturated ester (e.g., methyl crotonate)
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Lithium diisopropylamide (LDA)

Trimethylgermanium bromide

Anhydrous tetrahydrofuran (THF)

Inert atmosphere

Procedure:

Prepare a solution of LDA in anhydrous THF in a flame-dried flask under an inert atmosphere
and cool it to -78°C.

o Slowly add the a,B3-unsaturated ester to the LDA solution at -78°C and stir for 30 minutes to
form the lithium enolate.

 To this solution, add a solution of trimethylgermanium bromide in anhydrous THF dropwise
at -78°C.

 Stir the reaction mixture at -78°C for 1 hour. The formation of the germanium dienolate can
be monitored by IR spectroscopy (disappearance of the C=0 stretch of the starting ester and
appearance of a new C=C stretch).

e The resulting germanium dienolate solution can be used directly in subsequent reactions,
such as alkylation with an alkyl halide.

Safety, Handling, and Disposal

Trimethylgermanium bromide is a flammable liquid and is corrosive, causing severe skin
burns and eye damage.[1] It should be handled in a well-ventilated fume hood, and appropriate
personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and
a lab coat, must be worn.[2]

Handling:
» Keep away from heat, sparks, and open flames.[1]

¢ Avoid contact with skin, eyes, and clothing.[2]
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e Handle under an inert atmosphere to prevent reaction with moisture.[3]
Storage:

e Store in a cool, dry, well-ventilated area in a tightly sealed container.[4]

o Keep away from incompatible materials such as oxidizing agents and water.
Disposal:

» Dispose of waste in accordance with local, state, and federal regulations.[2] Due to its
hazardous nature, it should be treated as hazardous waste.

Logical Workflow for Synthesis

The synthesis of trimethylgermanium bromide can be visualized as a straightforward
process.

Tetramethylgermane + > Reaction in »| Adueous Workup »| Fractional Trimethylgermanium
Bromine Anhydrous Solvent (Quenching, Washing) Distillation Bromide

Click to download full resolution via product page

4
4

Caption: Synthetic workflow for trimethylgermanium bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [commercial suppliers and pricing of trimethylgermanium
bromide 98%]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089813#commercial-suppliers-and-pricing-of-
trimethylgermanium-bromide-98]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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